Cas no 64022-34-0 (Octyl (9Z,12Z)-octadeca-9,12-dienoate)

• Product Name: Octyl (9Z,12Z)-octadeca-9,12-dienoate
• CAS No: 64022-34-0
• MF: C₂₆H₄₈O₂
• MW: 392.658128738403
• CID: 525370
• PubChem ID: 6454780
• Update Time: 2025-04-19

Octyl (9Z,12Z)-octadeca-9,12-dienoate Chemical and Physical Properties

Names and Identifiers

• Octyl (9Z,12Z)-octadeca-9,12-dienoate
• octyl octadeca-9,12-dienoate

• Inchi： 1S/C26H48O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-22-24-26(27)28-25-23-21-10-8-6-4-2/h11-12,14-15H,3-10,13,16-25H2,1-2H3/b12-11-,15-14-
• InChI Key： WFMGDEZKUZALGX-HDXUUTQWSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 392.36564
• Monoisotopic Mass: 392.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters